Cas no 62435-77-2 (2,3-Naphthalenedione, 1,4,5,8-tetrakis(1,1-dimethylethyl)-)

• Product Name: 2,3-Naphthalenedione, 1,4,5,8-tetrakis(1,1-dimethylethyl)-
• CAS No: 62435-77-2
• MF: C₂₆H₃₈O₂
• MW: 382.578728199005
• CID: 444891
• PubChem ID: 21481800
• Update Time: 2025-04-19

2,3-Naphthalenedione, 1,4,5,8-tetrakis(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2,3-Naphthalenedione, 1,4,5,8-tetrakis(1,1-dimethylethyl)-
• 1,4,5,8-tetratert-butylnaphthalene-2,3-dione
• SCHEMBL11674194
• 1,4,5,8-Tetra-tert-butylnaphthalene-2,3-dione
• DTXSID50614494
• PBCBYUHNDYLDMZ-UHFFFAOYSA-N
• 62435-77-2
• 1,4,5,8-tetra-t-butyl-2,3-dihydronaphthalene-2,3-dione

• Inchi： 1S/C26H38O2/c1-23(2,3)15-13-14-16(24(4,5)6)18-17(15)19(25(7,8)9)21(27)22(28)20(18)26(10,11)12/h13-14H,1-12H3
• InChI Key： PBCBYUHNDYLDMZ-UHFFFAOYSA-N
• SMILES： O=C1C(C(C(C)(C)C)=C2C(=CC=C(C(C)(C)C)C2=C1C(C)(C)C)C(C)(C)C)=O

Computed Properties

• Exact Mass: 382.28734
• Monoisotopic Mass: 382.287180451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 781
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14